4-(2-(4-Benzylpiperazin-1-yl)ethoxy)benzohydrazide

• IUPAC Name: 4-[2-(4-benzylpiperazin-1-yl)ethoxy]benzohydrazide
• InChI: InChI=1S/C20H26N4O2/c21-22-20(25)18-6-8-19(9-7-18)26-15-14-23-10-12-24(13-11-23)16-17-4-2-1-3-5-17/h1-9H,10-16,21H2,(H,22,25)
• InChI Key: ZDQDJHRVHLTWOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOC2=CC=C(C=C2)C(=O)NN)CC3=CC=CC=C3
• Molecular Formula: C20H26N4O2
• DSSTOX Substance ID: DTXSID701166399
• Molecular Weight: 354.4 g/mol
• CAS No.: 937604-10-9

Description

4-(2-(4-Benzylpiperazin-1-yl)ethoxy)benzohydrazide is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

• Research Overview : Amyloid imaging has advanced with the development of radioligands like [11C]PIB, which can measure amyloid in vivo in the brains of Alzheimer's disease patients. These developments have improved the understanding of the pathophysiological mechanisms and time course in amyloid deposits in the brain, enabling early detection of Alzheimer's disease and evaluation of new antiamyloid therapies (Nordberg, 2007).

Novel Synthesis of Pharmaceuticals

• Research Overview : A review on novel synthesis methods of omeprazole, a proton pump inhibitor, and its pharmaceutical impurities suggests the potential for innovative synthetic approaches in drug development. These methods offer insights into the creation of pharmaceuticals with improved yields and simplified processes, which could be relevant for synthesizing complex molecules like 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarbohydrazide (Saini et al., 2019).

Synthetic Procedures for Biological Interest

• Research Overview : The exploration of benzazoles and derivatives, including procedures to access compounds with guanidine moieties, highlights the chemical versatility and potential therapeutic applications of such compounds. This research area could encompass the synthesis and application of compounds like 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarbohydrazide in medicinal chemistry (Rosales-Hernández et al., 2022).

Antimicrobial Agents Development

• Research Overview : Benzofuran derivatives have been identified as promising structures for the development of new antimicrobial agents, demonstrating the importance of exploring novel chemical scaffolds for therapeutic applications. This suggests the potential for benzylpiperazine derivatives, including 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarbohydrazide, in creating effective antimicrobial treatments (Hiremathad et al., 2015).

Advanced Oxidation Processes for Drug Degradation

• Research Overview : The degradation of pharmaceutical compounds, including acetaminophen, through advanced oxidation processes (AOPs) indicates the environmental relevance of understanding the fate and transformation of chemical compounds. This research may inform the environmental impact assessment and degradation pathways of compounds like 4-[2-(4-Benzylpiperazino)ethoxy]-benzenecarbohydrazide (Qutob et al., 2022).